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Compound of Interest

Compound Name: MM-589 Tfa

Cat. No.: B15092683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of MM-589 Tfa. The following procedural guidance is designed

to answer specific operational questions, ensuring the safe and effective use of this compound

in a laboratory setting.

Summary of Key Safety Information
MM-589 Tfa is a potent inhibitor of the WD repeat domain 5 (WDR5) and mixed lineage

leukemia (MLL) protein-protein interaction.[1] While a specific Safety Data Sheet (SDS) for

MM-589 Tfa is not publicly available, it is supplied as a trifluoroacetic acid (TFA) salt.

Therefore, precautions for handling TFA should be strictly followed. The information presented

here is a synthesis of available safety data for TFA and general best practices for handling

potent chemical compounds.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling MM-589 Tfa.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of MM-589 Tfa and to ensure

the safety of laboratory personnel.

Receiving and Storage
Upon Receipt: Inspect the container for any damage or leaks.

Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible

substances such as strong bases.[2] Keep the container tightly closed.

Long-term Storage: For the stock solution, store at -20°C for up to one month or -80°C for up

to six months.[3]

Preparation of Solutions
All handling of the solid compound and preparation of solutions should be conducted in a

chemical fume hood.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Spill Procedures
Small Spills (in a fume hood):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Place the absorbent material into a suitable, sealed container for disposal.

Large Spills (outside a fume hood):

Evacuate the immediate area.

Alert others in the vicinity.

If the spill is significant, contact your institution's environmental health and safety (EHS)

office.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them a small amount of water to drink. Seek

immediate medical attention.[2]
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Disposal Plan
All waste containing MM-589 Tfa must be treated as hazardous waste.

Waste Collection:

Collect all waste materials (solid and liquid) in a designated, properly labeled, and sealed

container.

The label should clearly state "Hazardous Waste" and list the chemical contents.

Disposal:

Dispose of the hazardous waste through your institution's EHS office.

Do not dispose of MM-589 Tfa down the drain or in the regular trash.

WDR5-MLL Signaling Pathway Inhibition by MM-589
MM-589 Tfa is a potent inhibitor of the protein-protein interaction between WDR5 and MLL.[1]

This interaction is a key component of the MLL1/SET1 histone methyltransferase complex,

which is responsible for the methylation of histone H3 at lysine 4 (H3K4). H3K4 methylation is a

critical epigenetic mark associated with active gene transcription. In certain cancers,

particularly those with MLL rearrangements, the dysregulation of this pathway leads to the

aberrant expression of oncogenes. By disrupting the WDR5-MLL interaction, MM-589 inhibits

the methyltransferase activity of the complex, leading to a decrease in H3K4 methylation and

the subsequent downregulation of target oncogenes.
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Caption: Inhibition of the WDR5-MLL interaction by MM-589 Tfa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15092683?utm_src=pdf-body-img
https://www.benchchem.com/product/b15092683?utm_src=pdf-body
https://www.benchchem.com/product/b15092683?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mm-589-tfa.html
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.medchemexpress.com/mm-589-racemic-mixture-tfa.html
https://www.benchchem.com/product/b15092683#personal-protective-equipment-for-handling-mm-589-tfa
https://www.benchchem.com/product/b15092683#personal-protective-equipment-for-handling-mm-589-tfa
https://www.benchchem.com/product/b15092683#personal-protective-equipment-for-handling-mm-589-tfa
https://www.benchchem.com/product/b15092683#personal-protective-equipment-for-handling-mm-589-tfa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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